(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone
Description
(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone, also known as CP-47,497, is a synthetic cannabinoid that was first developed in the 1980s. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been used extensively in scientific research to study the effects of cannabinoids on the body.
Scientific Research Applications
Biological Potential of Indole Derivatives
Indole derivatives, which are structurally similar to “(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone”, have been found in many important synthetic drug molecules. They bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives . They possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Antiviral Activity
Indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus . This suggests that “(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone” could potentially be used in antiviral research.
Anti-inflammatory Activity
Indole derivatives have demonstrated anti-inflammatory properties . Therefore, “(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone” could potentially be used in the development of anti-inflammatory drugs.
Anticancer Activity
Indole derivatives have shown anticancer properties . This suggests that “(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone” could potentially be used in cancer research and treatment.
Antioxidant Activity
Indole derivatives have demonstrated antioxidant properties . Therefore, “(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone” could potentially be used in the development of antioxidant drugs.
Antimicrobial Activity
Indole derivatives have shown antimicrobial properties . This suggests that “(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone” could potentially be used in the development of antimicrobial drugs.
Antitubercular Activity
Indole derivatives have demonstrated antitubercular properties . Therefore, “(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone” could potentially be used in the treatment of tuberculosis.
Antidiabetic Activity
Indole derivatives have shown antidiabetic properties . This suggests that “(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone” could potentially be used in the treatment of diabetes.
properties
IUPAC Name |
(2-chlorophenyl)-(3-methylsulfonylpyrrolidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO3S/c1-18(16,17)9-6-7-14(8-9)12(15)10-4-2-3-5-11(10)13/h2-5,9H,6-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFKDXRAYKOLBRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCN(C1)C(=O)C2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Chlorophenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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